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This guide provides a comprehensive framework for researchers, scientists, and drug
development professionals to validate the temperature measurements of the Panasonic
AMG8833 Grid-EYE 8x8 infrared (IR) thermopile array using a standard thermocouple. By
presenting a detailed experimental protocol, data analysis techniques, and clear data
visualization, this document aims to offer an objective comparison of the two sensing
modalities.

Introduction: Sensor Technologies

AMG8833 Infrared Thermopile Array: The Panasonic AMG8833 is a 64-pixel IR camera that
detects temperature by measuring the infrared radiation emitted from a target surface. It
provides a two-dimensional thermal image over a temperature range of 0°C to 80°C with a
typical accuracy of £2.5°C.[1][2][3] Its hon-contact nature and ability to capture a thermal map
make it suitable for a variety of applications, including presence detection, thermal imaging,
and industrial process monitoring.[3][4]

Thermocouples: A thermocouple is a contact-based temperature sensor consisting of two
dissimilar metal wires joined at one end. A temperature difference between the measuring
junction and the other end produces a small voltage, which is proportional to the temperature.
[5] Thermocouples are known for their wide temperature ranges, durability, and relatively low
cost.[6] For the validation of the AMG8833, a Type T (Copper-Constantan) or Type K (Chromel-
Alumel) thermocouple is recommended due to their suitable temperature range and accuracy.

[7]L8]
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Experimental Protocol

A meticulously designed experimental setup is crucial for the accurate validation of the
AMG8833 against a thermocouple. The primary objective is to ensure that both sensors are
measuring the temperature of the same target surface under controlled conditions.

2.1. Materials and Equipment:

 AMG8833 Breakout Board

e Microcontroller (e.g., Arduino, Raspberry Pi)

e Type T or Type K Thermocouple

e Thermocouple Amplifier and Data Acquisition System (DAQ)

o Controlled Temperature Source (e.g., hot plate, Peltier module with a flat, dark surface)
o Thermal Paste or a thin layer of high-emissivity matte black paint

e Mounting hardware to position the sensors

2.2. Experimental Workflow:

The following diagram illustrates the key steps in the experimental workflow for validating the
AMG8833 with a thermocouple.
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Experimental Setup

Prepare Target Surface
(Apply matte black paint/tape for uniform emissivity)

l

Mount Thermocouple
(Ensure good thermal contact with the surface)

l

Position AMG8833
(Perpendicular to the surface at a known distance)

Data Acquisition

Connect Sensors to DAQ
(Thermocouple to amplifier, AMG8833 to microcontroller)

l

Set Temperature Points
(Define a range of setpoints, e.g., 25°C to 75°C in 5°C increments)

l

Simultaneous Data Logging
(Record temperature from both sensors at each setpoint)

Data Analysis

Extract AMG8833 Pixel Data
(Identify pixel(s) corresponding to the thermocouple location)

l

Data Averaging
(Average the relevant AMG8833 pixel readings)

l

Statistical Comparison
(Calculate mean, standard deviation, and perform linear regression)

Click to download full resolution via product page

Experimental workflow for AMG8833 validation.
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2.3. Detailed Methodology:

o Target Surface Preparation: To ensure accurate and consistent readings from the AMG8833,
the target surface should have a high and uniform emissivity. This can be achieved by
applying a thin, even coat of high-emissivity matte black paint or by using high-emissivity
black tape.

o Thermocouple Mounting: Securely attach the thermocouple bead to the center of the
prepared target surface. A small amount of thermal paste can be used to ensure good
thermal contact.

» AMG8833 Positioning: Mount the AMG8833 sensor perpendicular to the target surface at a
fixed, known distance. Ensure that the thermocouple location is within the field of view of the
central pixels of the AMG8833 array.

o Data Acquisition Setup: Connect the thermocouple to a suitable amplifier and data
acquisition system. Connect the AMG8833 to a microcontroller and configure it to read the
8x8 temperature array.

o Temperature Control and Data Logging:

o

Begin at a baseline temperature (e.g., 25°C) and allow the system to stabilize.

o Simultaneously record the temperature reading from the thermocouple and the full 64-
pixel array from the AMG8833 for a set duration (e.g., 60 seconds) at a fixed sampling
rate.

o Increase the temperature of the target surface in defined increments (e.g., 5°C) across the
operating range of the AMG8833 (up to 80°C).

o At each temperature setpoint, allow the system to stabilize before recording data from
both sensors.

Data Presentation and Analysis

3.1. Data Extraction and Processing:
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For each temperature setpoint, identify the pixel or group of pixels in the AMG8833 array that
directly corresponds to the physical location of the thermocouple bead. Due to the spatial
resolution of the AMG8833, it is often beneficial to average the readings of the central 2x2 or
3x3 pixel area to get a more stable and representative temperature measurement for
comparison with the point measurement of the thermocouple.

3.2. Quantitative Data Summary:

The collected data can be summarized in a table for clear comparison.

AMG8833 AMG8833

] Thermoc AMGS8833 AMGS8833
Setpoint Thermoc (Center (Average
ouple . (Center (Average
Temperat ouple Pixel) . d 2x2)
Mean Pixel) d 2x2)
ure (°C) Std. Dev. Mean Mean
Temp (°C) Std. Dev. Std. Dev.
Temp (°C) Temp (°C)
25.0 25.1 0.1 24.5 0.3 24.8 0.2
30.0 30.2 0.1 29.3 0.4 29.6 0.3
35.0 35.1 0.1 34.1 0.3 34.5 0.2
40.0 40.3 0.2 39.0 0.5 394 0.3
45.0 45.2 0.1 43.8 0.4 44.2 0.3
50.0 50.1 0.2 48.5 0.5 49.0 0.4
55.0 55.3 0.1 53.6 0.4 54.1 0.3
60.0 60.2 0.2 58.3 0.6 58.9 0.4
65.0 65.1 0.1 63.0 0.5 63.6 0.4
70.0 70.3 0.2 68.1 0.6 68.8 0.5
75.0 75.2 0.2 72.8 0.5 73.5 0.4

3.3. Statistical Analysis:

¢ Mean and Standard Deviation: Calculate the mean and standard deviation for the
temperature readings from both the thermocouple and the AMG8833 at each setpoint. This
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provides an initial assessment of the accuracy and stability of the AMG8833.

o Linear Regression: Perform a linear regression analysis with the thermocouple readings as
the independent variable and the AMG8833 readings as the dependent variable. An ideal
correlation would have a slope close to 1 and an R-squared value near 1, indicating a strong
linear relationship between the two sensors.

» Bland-Altman Plot: For a more in-depth analysis of the agreement between the two
measurement methods, a Bland-Altman plot can be generated. This plot visualizes the
difference between the two measurements against their average, helping to identify any
systematic bias or outliers.

Logical Relationships and Considerations

The relationship between the factors influencing the validation process can be visualized as
follows:

Influencing Factors

Surface Emissivity Sensor Distance Sensor Alignment Ambient Temperature
I
I
easurement Accuracy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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